(E)-2-Cyano-3-[2-(oxolan-2-ylmethoxy)phenyl]prop-2-enamide

• IUPAC Name: (E)-2-cyano-3-[2-(oxolan-2-ylmethoxy)phenyl]prop-2-enamide
• InChI: InChI=1S/C15H16N2O3/c16-9-12(15(17)18)8-11-4-1-2-6-14(11)20-10-13-5-3-7-19-13/h1-2,4,6,8,13H,3,5,7,10H2,(H2,17,18)/b12-8+
• InChI Key: QTGOKDJZWBCLBY-XYOKQWHBSA-N
• Canonical SMILES: C1CC(OC1)COC2=CC=CC=C2C=C(C#N)C(=O)N
• Isomeric SMILES: C1CC(OC1)COC2=CC=CC=C2/C=C(\C#N)/C(=O)N
• Molecular Formula: C15H16N2O3
• Molecular Weight: 272.30 g/mol

Description

Molecular Structure Analysis

Molecular structure analysis involves determining the arrangement of atoms within a molecule. Techniques such as X-ray crystallography, NMR spectroscopy, and electron microscopy can be used.

Chemical Reactions Analysis

This involves studying the reactions that the compound undergoes. It can include information about its reactivity, the types of reactions it can participate in, and the products of these reactions.

Physical And Chemical Properties Analysis

This includes information about the compound’s physical properties (such as melting point, boiling point, solubility, etc.) and chemical properties (such as acidity/basicity, reactivity, stability, etc.).

Scientific Research Applications

Synthesis and Characterization

• Synthesis of Oxazoles from Enamides: A method was developed for synthesizing functionalized oxazoles from enamides using phenyliodine diacetate (PIDA)-mediated intramolecular cyclization, highlighting the substrate scope and metal-free characteristics of the process (Zheng et al., 2012).
• Palladium-catalyzed Oxidative Cyclization-Alkoxycarbonylation: Catalytic reactions under oxidative conditions produced various heterocyclic derivatives, demonstrating the versatility of palladium catalysis in synthesizing cyclic compounds (Bacchi et al., 2005).

Mechanofluorochromic Properties

• Study on 3-Aryl-2-cyano Acrylamide Derivatives: Research on the stacking mode of different 3-aryl-2-cyano acrylamide derivatives revealed their distinct optical properties due to their unique face-to-face stacking mode, suggesting potential applications in materials science and optoelectronics (Song et al., 2015).

Antitumor Activity

• Novel Pyrimidiopyrazole Derivatives: Synthesized compounds were evaluated for antitumor activity, with some showing promising results against HepG2 cell lines, indicating the potential for these types of compounds in cancer research (Fahim et al., 2019).

Hydrogenation Catalysts

• Selective Hydrogenation over Pd@carbon Nitride Catalyst: Demonstrated the high activity and selectivity of a Pd@carbon nitride catalyst for the hydrogenation of phenol derivatives, suggesting applications in chemical manufacturing (Wang et al., 2011).

Heterocyclic Synthesis

• Utility in Heterocyclic Synthesis: The use of related cyano and enamide groups in synthesizing a variety of heterocyclic systems points to the versatility of these groups in organic synthesis and their potential utility in creating pharmacologically active molecules (Shiba et al., 2011).

Mechanism of Action

If the compound has a biological activity, the mechanism of action describes how it exerts its effects. This can involve interactions with biological molecules, changes it induces within cells, and its effects at the level of tissues or whole organisms.

Safety and Hazards

This section would detail any known hazards associated with the compound, such as toxicity, flammability, environmental impact, etc. It would also include appropriate safety precautions for handling and disposal.